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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

An In-depth Technical Guide to C.I. Acid Green 28

This technical guide provides a comprehensive overview of C.I. Acid Green 28, a widely used

acid dye. The information is tailored for researchers, scientists, and professionals in drug

development and related fields who require detailed technical specifications and experimental

methodologies.

Chemical and Physical Properties
C.I. Acid Green 28 is an anionic dye belonging to the anthraquinone class.[1] It is primarily

used for dyeing protein fibers such as wool and silk, as well as polyamides.[1][2][3] The dye is

known for its vibrant green hue and good fastness properties.[3]

Table 1: General and Physical Properties of C.I. Acid Green 28
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Property Value Reference

C.I. Name Acid Green 28 [2]

CAS Number 12217-29-7 [1][2]

Molecular Formula C₃₄H₃₂N₂Na₂O₁₀S₂ [1][2]

Molecular Weight 738.74 g/mol [1][2]

Appearance Green Powder [2]

Solubility in Water 20 g/L (at 90°C) [3]

Insolubility in Water ≤1% [2]

Moisture Content ≤7% [2]

Manufacturing Process
The synthesis of C.I. Acid Green 28 involves a multi-step chemical process. A general outline

of the manufacturing method is as follows:

Condensation: 1,4,5,8-Tetrahydroxyanthracene-9,10-dione is condensed with 4-

Butylbenzenamine.[1]

Oxidation: The resulting intermediate undergoes an oxidation step.[1]

Sulfonation: The oxidized product is then sulfonated using 100% sulfuric acid.[1]

Salt Formation: Finally, the sulfonated product is converted into its sodium salt to yield the

final dye.[1]
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A simplified workflow for the synthesis of C.I. Acid Green 28.

Application and Fastness Properties
C.I. Acid Green 28 is primarily applied to wool, silk, and polyamide fabrics through a dyeing

process conducted in an acidic bath.[4] The dye forms ionic bonds with the amino groups

present in these protein and polyamide fibers.[4] The fastness properties of the dyed materials

are crucial for their end-use performance.

Table 2: Fastness Properties of C.I. Acid Green 28 on Wool Fabric

Fastness Test Fading Grade Staining Grade Reference

Light Fastness 6 - [2]

Soaping Fastness 3-4 4-5 [2]

Perspiration Fastness 4-5 - [2]

Carbonization 5 - [2]

Crabbing 5 1 [2]

Grades are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number

indicates better fastness.

Experimental Protocols
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The following sections outline the methodologies for key experiments related to the application

and testing of C.I. Acid Green 28.

General Dyeing Protocol for Wool and Silk
This protocol describes a typical laboratory procedure for dyeing wool or silk with acid dyes like

C.I. Acid Green 28.

Fabric Preparation: The wool or silk fabric is thoroughly cleaned to remove any impurities

that could interfere with dye uptake.[5]

Dye Bath Preparation: The required amount of C.I. Acid Green 28 is dissolved in warm

water. An acid, typically acetic acid or citric acid, is added to the dyebath to achieve an acidic

pH (around 4-5).[5]

Dyeing Process: The fabric is immersed in the dyebath. The temperature is gradually raised

to 60-90°C and maintained for a set period, with occasional stirring to ensure even dyeing.[5]

Fixation and Rinsing: The fabric is slowly cooled to allow the dye to fix onto the fibers. It is

then rinsed thoroughly with cold water to remove any unfixed dye.[5]
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General experimental workflow for dyeing textiles with acid dyes.

Light Fastness Testing (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.[6]

Specimen Preparation: A specimen of the dyed textile is prepared.
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Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions,

alongside a set of blue wool references (graded 1 to 8 for increasing fastness).[6][7][8]

Assessment: The change in color of the test specimen is periodically compared with the

fading of the blue wool references.[6] The light fastness rating is the number of the blue wool

reference that shows a similar change in color.[9]

Perspiration Fastness Testing (ISO 105-E04)
This method assesses the resistance of the color of textiles to the effects of human

perspiration.[10][11]

Solution Preparation: Two simulated perspiration solutions are prepared: one acidic and one

alkaline.[12][13]

Specimen Treatment: A composite specimen, consisting of the dyed textile in contact with a

multifiber adjacent fabric, is immersed in each solution.[10]

Incubation: The wet composite specimens are placed between plates under a specified

pressure in a testing device and incubated in an oven at a set temperature (e.g., 37°C) for a

specific duration.[13][14]

Drying and Assessment: The specimens and adjacent fabrics are dried separately. The

change in color of the specimen and the staining of the adjacent fabric are assessed using

grey scales.[10]

Soaping (Washing) Fastness Testing (ISO 105-C Series)
This test evaluates the resistance of the color of textiles to washing. A related test for

resistance to water is ISO 105-E01.

Composite Specimen Preparation: The dyed textile specimen is attached to a specified

adjacent fabric.

Washing: The composite specimen is washed in a soap or detergent solution under specified

conditions of temperature, time, and mechanical agitation.[15]

Rinsing and Drying: The specimen is rinsed and dried.
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Evaluation: The change in the color of the specimen and the degree of staining on the

adjacent fabric are evaluated using grey scales.[15]
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Logical relationship between the dyed fabric and fastness test assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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